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Compound of Interest

Compound Name: 4-Pyridinepropanol
CAS No.: 2629-72-3
Cat. No.: B1329387
Get Quote
. J

This technical guide provides an in-depth analysis of the essential spectroscopic data for 4-
Pyridinepropanol (CAS No. 2629-72-3), a key heterocyclic building block in pharmaceutical
and materials science research. As a molecule combining a polar pyridine head with a flexible
propanol tail, its unambiguous identification is paramount for ensuring the integrity of synthetic
pathways and the quality of final products. This document moves beyond a simple data
repository, offering field-proven insights into the interpretation of Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established scientific
principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Elucidating the Core Structure

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For 4-
Pyridinepropanol, *H and *3C NMR provide a complete map of the proton and carbon
frameworks, respectively.

Proton (*H) NMR Analysis
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The *H NMR spectrum reveals the electronic environment of every proton in the molecule. The
choice of a deuterated solvent like chloroform-d (CDCIs) is standard for achieving high-
resolution spectra of non-polar to moderately polar analytes, as it dissolves the sample without
introducing interfering proton signals. Tetramethylsilane (TMS) is used as an internal standard,
defining the O ppm point on the chemical shift scale.

The spectrum of 4-Pyridinepropanol is characterized by distinct signals for the aromatic
pyridine protons and the aliphatic propanol chain protons.

Table 1: *H NMR Spectroscopic Data for 4-Pyridinepropanol

. . . Coupling

Assigned Chemical Shift o ]
Multiplicity Constant (J, Integration
Protons (5, ppm)
Hz)

H-2, H-6

L 8.49 Doublet (d) 6.0 2H
(Pyridine)
H-3, H-5

o 7.13 Doublet (d) 6.0 2H
(Pyridine)
-CH2-OH (a) 3.70 Triplet (1) 6.3 2H
Ar-CH2- (c) 2.70 Triplet () 7.6 2H
-CH2-CH2-CHz- )

1.92 Quintet 6.9 2H

(b)
-OH ~2.5 (broad s) Singlet (s) - 1H

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]

Expert Insights:

o Aromatic Region: The protons on the pyridine ring are deshielded due to the ring current and
the electron-withdrawing effect of the nitrogen atom, causing them to appear far downfield
(7.1-8.5 ppm). The protons adjacent to the nitrogen (H-2, H-6) are the most deshielded. The
observed doublet-of-doublets pattern is a classic AA'BB' system for a 1,4-disubstituted
aromatic ring.
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 Aliphatic Region: The methylene group attached to the hydroxyl (-CH2-OH) is deshielded by
the electronegative oxygen, appearing at 3.70 ppm. The methylene group adjacent to the
pyridine ring (Ar-CHz-) appears at 2.70 ppm. The central methylene group is the most
shielded, appearing at 1.92 ppm.

o Splitting Patterns: The multiplicity of each signal follows the n+1 rule, providing direct
evidence of proton connectivity. For instance, the triplet at 3.70 ppm (a) indicates it is
coupled to the two adjacent protons of (b), and the triplet at 2.70 ppm (c) indicates coupling
to the two protons of (b). The central methylene group (b) is coupled to both (a) and (c) (four
protons total), but appears as a quintet due to similar coupling constants, simplifying the
pattern from an expected triplet of triplets.

o Hydroxyl Proton: The -OH proton signal is often broad and its chemical shift is variable, as it
depends on concentration, temperature, and solvent due to hydrogen bonding and chemical
exchange.

Carbon-13 (**C) NMR Analysis

The 3C NMR spectrum provides information on the carbon skeleton of the molecule. It is
typically acquired with proton decoupling, resulting in a spectrum of singlets where each peak
corresponds to a unique carbon atom.

Table 2: 13C NMR Spectroscopic Data for 4-Pyridinepropanol

Assigned Carbons Chemical Shift (6, ppm)
C-4 (Pyridine) 151.3

C-2, C-6 (Pyridine) 149.8

C-3, C-5 (Pyridine) 124.0

-CH2-OH (a) 61.8

Ar-CHz- (c) 325

-CH2-CH2-CH2- (b) 31.8

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]
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Expert Insights:

o Aromatic Carbons: The carbons of the pyridine ring appear in the typical aromatic region
(120-160 ppm). The carbon atom attached to the alkyl chain (C-4) and those adjacent to the
nitrogen (C-2, C-6) are the most downfield due to the electronic effects of their substituents.

 Aliphatic Carbons: The carbon attached to the hydroxyl group (-CH2-OH) is the most
downfield of the aliphatic carbons (~62 ppm) due to the electronegativity of oxygen. The
other two sp? hybridized carbons of the propyl chain are found further upfield.

Experimental Protocol: NMR Spectroscopy

o Sample Preparation: Dissolve ~5-10 mg of 4-Pyridinepropanol in ~0.7 mL of deuterated
chloroform (CDCIs).

 Internal Standard: Add a small drop of tetramethylsilane (TMS) as an internal reference (& =
0.00 ppm).

o Transfer: Transfer the solution to a 5 mm NMR tube.

e Acquisition: Acquire the *H spectrum on a 400 MHz (or higher) spectrometer. Acquire the 13C
spectrum using proton decoupling.

e Processing: Fourier transform the acquired Free Induction Decay (FID), phase correct the
spectrum, and calibrate the chemical shift scale to the TMS signal.

Workflow for NMR Analysis
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Caption: General workflow for NMR sample preparation, data acquisition, and analysis.

Infrared (IR) Spectroscopy: Identifying Functional
Groups

IR spectroscopy is a rapid and effective technique for identifying the functional groups present
in a molecule by measuring the absorption of infrared radiation, which excites molecular
vibrations.

Table 3: Key IR Absorption Bands for 4-Pyridinepropanol

Wavenumber (cm~?) Intensity Assignment

O-H stretch (hydrogen-

3287 Broad, Strong

bonded)
3028 Medium Aromatic C-H stretch
2938, 2870 Medium Aliphatic C-H stretch

) Pyridine ring C=C and C=N

1605, 1561 Strong, Medium

stretches
1418 Medium C-H bend
1051 Strong C-O stretch (primary alcohol)

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]
Expert Insights:

e O-H Stretch: The most prominent feature is the very broad, strong absorption above 3000
cm~*. This is characteristic of the O-H stretching vibration in an alcohol that is participating in
intermolecular hydrogen bonding.

e C-H Stretches: A clear distinction can be made between the aromatic C-H stretches, which
appear just above 3000 cm~1, and the aliphatic C-H stretches from the propyl chain, which
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appear just below 3000 cm~1.

o Pyridine Ring: The sharp, strong absorptions around 1600 cm~1* are diagnostic for the
stretching vibrations of the C=C and C=N bonds within the pyridine ring.

e C-O Stretch: The strong band at 1051 cm~1 is characteristic of the C-O stretching vibration of
a primary alcohol, confirming the propan-1-ol structure.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-IR

e Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by
wiping it with a solvent such as isopropanol and allowing it to dry.

e Background Scan: Record a background spectrum of the empty ATR crystal. This is crucial
to subtract any atmospheric (COz2, H20) or instrumental signals.

» Sample Application: Place a small amount of solid 4-Pyridinepropanol or a single drop if
molten onto the ATR crystal.

» Apply Pressure: Use the pressure arm to ensure firm contact between the sample and the
crystal.

e Acquisition: Scan the sample over the desired range (e.g., 4000-400 cm~1).

Cleaning: Clean the crystal thoroughly after analysis.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation

Electron lonization Mass Spectrometry (EI-MS) provides two critical pieces of information: the
molecular weight of the compound and its fragmentation pattern, which acts as a molecular
fingerprint. In EI-MS, high-energy electrons bombard the molecule, causing it to ionize and
fragment in predictable ways.

Table 4: Key Mass Spectrometry Data (EI-MS) for 4-Pyridinepropanol
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m/z (Mass/Charge) Relative Intensity (%) Proposed Fragment
137 35 [M]* (Molecular lon)
120 5 [M - OH]*
M - CH20H]* (Benzylic
106 100 [ 2OH[™( Y
cleavage)
CsHaNCHz]* (Tropylium-like
93 30 [ o =I" (Tropy
ion)
78 10 [CsHaN]* (Pyridyl cation)

Source: Spectral Database for Organic Compounds (SDBS), SDBS No. 638.[1]
Expert Insights:

e Molecular lon: The peak at m/z = 137 corresponds to the molecular weight of 4-
Pyridinepropanol (CsH11NO), confirming its elemental formula. The presence of a single
nitrogen atom means the molecular ion peak has an odd nominal mass, consistent with the
Nitrogen Rule.

o Base Peak: The base peak (the most intense peak) at m/z = 106 is highly diagnostic. It
results from the cleavage of the C-C bond between the alpha and beta carbons relative to
the hydroxyl group (a B-cleavage relative to the ring). This is a very favorable fragmentation
as it produces a stable, resonance-stabilized benzylic-type cation.

o Other Fragments: The peak at m/z = 93 is characteristic of pyridine-containing compounds
and is formed by the loss of the entire propanol side chain followed by rearrangement.

Proposed Fragmentation Pathway
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Caption: Proposed EI-MS fragmentation pathway for 4-Pyridinepropanol.

Experimental Protocol: Electron lonization (El)-MS

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe for solids or GC inlet for liquids.

« lonization: Volatilize the sample in a high vacuum and bombard it with a beam of 70 eV
electrons in the ion source.

» Acceleration: Accelerate the resulting positively charged ions through an electric field.

e Mass Analysis: Separate the ions based on their mass-to-charge ratio (m/z) using a mass
analyzer (e.g., a quadrupole or time-of-flight analyzer).

o Detection: Detect the ions and record the m/z ratio and relative abundance to generate the
mass spectrum.

Conclusion
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The comprehensive analysis of *H NMR, 3C NMR, IR, and MS data provides a self-validating

and unambiguous spectroscopic profile for 4-Pyridinepropanol. The *H NMR confirms the 1,4-

disubstituted pyridine ring and the n-propanol side chain, while 13C NMR accounts for all eight

unique carbon environments. IR spectroscopy validates the presence of key hydroxyl and

pyridine functional groups. Finally, mass spectrometry confirms the molecular weight and

reveals a characteristic fragmentation pattern dominated by the formation of a stable benzylic-

type cation. Together, these techniques provide the definitive structural confirmation required

for high-stakes research and development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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